Cas no 2308469-96-5 ((2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic acid
• CAS No: 2308469-96-5
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6208349
• PubChem ID: 165552005
• Update Time: 2025-06-30

(2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic acid
• (2S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]-2-hydroxypropanoic acid
• 2308469-96-5
• EN300-1491811

• Inchi： 1S/C24H28N2O7/c1-32-12-6-11-20(22(28)25-13-21(27)23(29)30)26-24(31)33-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-21,27H,6,11-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)/t20?,21-/m0/s1
• InChI Key： VVGKWMSBAHIDIA-LBAQZLPGSA-N
• SMILES： O(C(NC(C(NC[C@@H](C(=O)O)O)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic acid

Introduction to (2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic Acid (CAS No: 2308469-96-5)

(2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic acid is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2308469-96-5, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, along with amino, methoxy, and carboxylic acid functionalities, suggests potential roles in drug development, particularly in the synthesis of peptidomimetics and protease inhibitors.

The< strong>fluorenylmethoxycarbonyl group is a well-known protecting group in peptide synthesis, widely used to shield amino groups during solid-phase peptide synthesis (SPPS). Its stability under various reaction conditions makes it an ideal choice for constructing complex peptide analogs. In the context of this compound, the Fmoc group is attached to an amino group, indicating that it may be used as an intermediate in the synthesis of more complex molecules. This feature is particularly relevant in the development of novel pharmaceutical agents where precise control over peptide structure is crucial.

The< strong>amino and< strong>methoxy functional groups in this compound contribute to its reactivity and potential biological activity. Amino groups are essential for forming peptide bonds and can participate in hydrogen bonding, which is critical for the binding affinity of drug molecules to their targets. The methoxy groups introduce additional polarity and hydrophilicity, which can influence the solubility and bioavailability of the compound. These characteristics make it a versatile building block for designing molecules with specific pharmacological properties.

The< strong>carboxylic acid group at the end of the molecule provides another point of reactivity, allowing for further functionalization through esterification or amidation reactions. This flexibility is particularly valuable in drug design, where modifications to carboxylic acid groups can alter the pharmacokinetic profile of a drug. For instance, esters derived from carboxylic acids are often used to improve oral bioavailability, while amides can enhance stability and reduce toxicity.

(2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic acid has been studied in the context of its potential applications in medicinal chemistry. Recent research has highlighted its role as a precursor in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor stability or immunogenicity. Peptidomimetics have shown promise in treating various diseases, including cancer and infectious disorders.

The< strong>molecular architecture of this compound suggests that it could be used to develop inhibitors targeting enzymes involved in disease pathways. For example, proteases play critical roles in many biological processes, and their inhibition is a common strategy in drug development. The combination of an Fmoc group and other functional moieties in this compound makes it a valuable scaffold for designing potent protease inhibitors. Such inhibitors have been successfully used to treat conditions like HIV/AIDS and cancer by targeting specific enzymatic pathways.

In addition to its role in peptidomimetic synthesis, this compound has potential applications in regenerative medicine. The presence of multiple functional groups allows for cross-linking with other biomolecules, such as proteins or nucleic acids, to create hydrogels or scaffolds for tissue engineering. These materials can be tailored to provide specific mechanical properties and biological cues necessary for cell growth and tissue repair.

The< strong>fluorenylmethoxycarbonyl group also facilitates fluorescence-based assays, making this compound useful for biochemical studies. Fluorescent probes are widely used to monitor biological processes at the molecular level, providing insights into enzyme activity, protein-protein interactions, and cellular signaling pathways. By incorporating this group into a molecule like< strong>(2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic acid, researchers can develop sensitive tools for investigating complex biological systems.

The< strong>CAS number 2308469-96-5 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized naming system is essential for global collaboration in pharmaceutical research, where precise identification of chemical entities is critical for reproducibility and regulatory compliance.

In conclusion,< strong>(2S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-2-hydroxypropanoic acid represents a significant advancement in pharmaceutical chemistry due to its multifunctional nature and potential therapeutic applications. Its unique structural features make it an excellent candidate for further exploration in drug development, peptidomimetic synthesis, regenerative medicine, and biochemical research. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.